Cas no 874397-26-9 (7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-26-9
• MF: C₂₁H₁₂F₂N₂O₄
• MW: 394.327792167664
• CID: 6519929
• Update Time: 2025-06-08

7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-fluoro-1-(2-fluorophenyl)-1,2-dihydro-2-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C21H12F2N2O4/c1-10-8-16(24-29-10)25-18(12-4-2-3-5-14(12)23)17-19(26)13-9-11(22)6-7-15(13)28-20(17)21(25)27/h2-9,18H,1H3
• InChI Key： XMXSXQQEGMSVNH-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CC=C2F)C2C(=O)C3=CC(F)=CC=C3OC=2C1=O

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 545.2±50.0 °C(Predicted)
• pka: -2.85±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874397-26-9)

The compound 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874397-26-9) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its unique molecular architecture, featuring a chromeno[2,3-c]pyrrole core decorated with fluoro and oxazolyl substituents, has garnered attention for its versatile chemical properties and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for fluorinated heterocycles like this compound has surged due to their enhanced metabolic stability and bioavailability. The presence of 7-fluoro and 2-fluorophenyl groups contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Meanwhile, the 5-methyl-1,2-oxazol-3-yl moiety introduces steric and electronic effects that can fine-tune binding affinity. Such features align with current trends in precision medicine, where molecular tailoring is key to developing next-generation therapeutics.

The synthesis of CAS No. 874397-26-9 involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling reactions to assemble the chromeno[2,3-c]pyrrole scaffold. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, are employed to validate its purity and structural integrity. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is also investigated for its potential in optoelectronic materials. Its conjugated π-system and electron-withdrawing dione group make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This dual applicability—spanning pharmaceuticals and advanced materials—positions it as a compound of interdisciplinary interest.

Environmental and safety profiles of CAS No. 874397-26-9 are rigorously assessed to comply with global regulatory standards. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its stability under various pH conditions and thermal resistance further enhance its practicality for large-scale applications.

In summary, 7-fluoro-1-(2-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione exemplifies the convergence of synthetic chemistry and applied science. Its structural complexity and functional diversity make it a subject of ongoing exploration, addressing both contemporary challenges in drug development and material innovation.